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Compound of Interest

Compound Name:
2-Iodo-3,4-

dimethoxybenzaldehyde

CAS No.: 138490-95-6

Cat. No.: B171845

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Iodo-3,4-dimethoxybenzaldehyde is a halogenated aromatic aldehyde that serves as a

valuable intermediate in organic synthesis, particularly in the fields of medicinal chemistry and

materials science. Its structure, featuring an iodine atom and two methoxy groups on a

benzaldehyde scaffold, offers multiple reactive sites for the construction of complex molecular

architectures. The electron-donating methoxy groups and the versatile reactivity of the iodo and

aldehyde functionalities make this compound a strategic building block for the synthesis of

novel pharmaceutical agents and functional materials. This guide provides an in-depth

overview of its physical and chemical properties, a detailed synthesis protocol, and a

discussion of its applications and safety considerations.

Physicochemical Properties
2-Iodo-3,4-dimethoxybenzaldehyde is a solid at room temperature with a reported melting

point of 77-78 °C.[1] Key physicochemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₉IO₃ [1]

Molecular Weight 292.07 g/mol [1]

Melting Point 77-78 °C [1]

Appearance Solid -

Solubility

Soluble in common organic

solvents such as

dichloromethane and ethyl

acetate.

General chemical knowledge

Synthesis and Purification
The synthesis of 2-iodo-3,4-dimethoxybenzaldehyde is typically achieved through the

electrophilic iodination of its precursor, 3,4-dimethoxybenzaldehyde (veratraldehyde). The

reaction introduces an iodine atom onto the aromatic ring, a crucial step for subsequent cross-

coupling reactions.
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Caption: Synthesis and purification workflow for 2-Iodo-3,4-dimethoxybenzaldehyde.
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Detailed Experimental Protocol
This protocol is adapted from a general procedure for the iodination of arylaldehydes.

Materials:

3,4-Dimethoxybenzaldehyde (Veratraldehyde)

(Diacetoxyiodo)benzene (PIDA)

Iodine (I₂)

Dichloromethane (DCM)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Petroleum ether and ethyl acetate for elution

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 3,4-dimethoxybenzaldehyde (1.0 eq) in dichloromethane (DCM).

Addition of Reagents: To the stirred solution, add (diacetoxyiodo)benzene (PIDA) (1.5 eq)

and iodine (I₂) (1.0 eq).

Reaction: Heat the reaction mixture to a gentle reflux and monitor the reaction progress by

thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the

reaction by adding a saturated aqueous solution of sodium thiosulfate or sodium sulfite to

reduce any unreacted iodine.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane. Combine the organic layers.
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Drying and Concentration: Dry the combined organic extracts over anhydrous sodium

sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator

to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a mixture

of petroleum ether and ethyl acetate as the eluent to afford pure 2-iodo-3,4-
dimethoxybenzaldehyde.

Spectroscopic Characterization
The structural confirmation of 2-iodo-3,4-dimethoxybenzaldehyde is achieved through

various spectroscopic techniques. While specific spectra for this exact isomer are not readily

available in public databases, the expected spectral features can be predicted based on its

structure and data from similar compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aldehydic proton (around 10 ppm), two aromatic protons, and two methoxy groups (around

3.9-4.0 ppm).

¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the

aldehyde (around 190 ppm), the aromatic carbons (with the carbon bearing the iodine

showing a characteristic downfield shift), and the two methoxy carbons.

IR Spectroscopy: The infrared spectrum will exhibit a strong absorption band corresponding

to the carbonyl (C=O) stretching of the aldehyde group (typically around 1680-1700 cm⁻¹),

as well as C-O stretching vibrations for the methoxy groups and C-H stretching for the

aromatic and methyl groups.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (292.07 g/mol ), along with characteristic fragmentation

patterns.

Applications in Research and Development
2-Iodo-3,4-dimethoxybenzaldehyde is a versatile intermediate in organic synthesis, primarily

utilized in the construction of more complex molecules through cross-coupling reactions. The
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presence of the iodine atom allows for the formation of new carbon-carbon and carbon-

heteroatom bonds via reactions such as Suzuki, Heck, and Sonogashira couplings.

This reactivity makes it a valuable precursor in the synthesis of:

Pharmaceutical Intermediates: The dimethoxybenzaldehyde core is found in various

biologically active molecules. The iodo-functionalization provides a handle to introduce

further molecular complexity, aiding in the development of new drug candidates.[2] For

instance, the parent compound, 3,4-dimethoxybenzaldehyde, is a key intermediate in the

synthesis of several drugs, including antihypertensives and antiallergic agents.[2]

Novel Heterocyclic Compounds: The aldehyde group can be readily transformed into other

functional groups or used in condensation reactions to form heterocyclic rings, which are

prevalent in many pharmaceuticals and functional materials.

Molecular Scaffolds for Drug Discovery: By serving as a starting point for combinatorial

synthesis, 2-iodo-3,4-dimethoxybenzaldehyde can be used to generate libraries of

compounds for high-throughput screening in drug discovery programs.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 2-iodo-3,4-dimethoxybenzaldehyde
is not widely available, general precautions for handling halogenated aromatic aldehydes

should be followed. Based on the safety information for its precursor, 3,4-

dimethoxybenzaldehyde, and general chemical safety principles, the following handling

guidelines are recommended:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[3][4][5]

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to

avoid inhalation of dust or vapors.[4][5]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and bases.[6]
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Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.

Conclusion
2-Iodo-3,4-dimethoxybenzaldehyde is a strategically important synthetic intermediate with

significant potential in medicinal chemistry and materials science. Its well-defined physical

properties and versatile reactivity make it a valuable tool for researchers and drug development

professionals. Adherence to proper synthesis, purification, and handling protocols is essential

for its effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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